Poly(ethylene glycol) dimethyl ether (NHD)

• IUPAC Name: ethane-1,2-diol;methanol
• InChI: InChI=1S/C2H6O2.CH4O/c3-1-2-4;1-2/h3-4H,1-2H2;2H,1H3
• InChI Key: NGPZWOOKVNRELB-UHFFFAOYSA-N
• Canonical SMILES: CO.C(CO)O
• Molecular Formula: C3H10O3
• Molecular Weight: 94.11 g/mol

Description

Poly(ethylene glycol) dimethyl ether (NHD) is a useful research compound. Its molecular formula is C3H10O3 and its molecular weight is 94.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Thermodynamic and Transport Properties

A study by Zafarani-Moattar and Tohidifar (2015) explored the thermodynamic and transport properties of an aqueous system containing PEGDME and poly(propylene glycol). They measured binodal curves, density, speed of sound, viscosity, and calculated values for excess molar volume and isentropic compressibility deviation. Their findings provide insights into segment-solvent and segment-segment interactions in these systems (Zafarani-Moattar & Tohidifar, 2015).

Oxidation-Responsive and "Clickable" PEG

Herzberger et al. (2016) described a novel epoxide monomer with a methyl-thioether moiety, enabling the synthesis of thioether-functional PEG. This study highlighted the thermoresponsive and oxidation-responsive properties of the synthesized copolymers, with potential applications in redox-responsive nanocarriers (Herzberger et al., 2016).

Biomedical Applications

He et al. (2016) reviewed the applications of PEG in biomedical fields, particularly in drug delivery, gene therapy, and tissue engineering. They discussed the role of PEG in formulating nanoparticulate theranostic systems and its potential in biomedical nanotechnology (He et al., 2016).

Degradable High Molecular PEG

Meabe et al. (2017) presented a method to overcome the non-degradability of high molecular PEG by incorporating carbonate groups, creating poly(ethylene glycol) based polycarbonates. This research addresses the issue of PEG accumulation in the body and its potential negative side effects (Meabe et al., 2017).

Conversion of Urea and Methanol to Dimethyl Carbonate

Zhang et al. (2016) demonstrated the use of PEGDME as a functional medium for synthesizing dimethyl carbonate from methanol and urea, showcasing its role in enhancing the equilibrium conversion of the reaction (Zhang et al., 2016).

Fuel Cell Application

Kumari et al. (2018) developed sulfonated poly(ether ether ketone)-poly(ethylene glycol) cross-linked interpenetrating polymer network/SiO2 nanocomposite membranes for fuel cell application. Their study revealed that these membranes possess enhanced properties compared to pristine membranes, indicating their potential in fuel cell applications (Kumari et al., 2018).

Electrochemical Properties in Electrolytes

Suematsu et al. (2015) investigated the effect of zwitterions on the electrochemical properties of PEGDME/lithium bis(fluorosulfonyl) amide electrolytes. The study found improved electrochemical properties with the incorporation of zwitterions, enhancing the ionic conductivity and stability of the electrolytes (Suematsu et al., 2015).

CO2 Separation Membranes

Dai et al. (2017) focused on developing PEG-based membranes for CO2 separation, using PEG diglycidyl ether cross-linked with diamine and polyamine-based ionic liquid. Their results showed excellent CO2/N2 and CO2/CH4 separation properties, indicating potential applications in gas separation technologies (Dai et al., 2017).